Cas no 887594-17-4 (1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester)
887594-17-4 structure
Product Name:1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
CAS No:887594-17-4
MF:C13H14N4O2
MW:258.275862216949
CID:713783
PubChem ID:53418484
Update Time:2025-04-19
1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
- 5-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 5-(cyanoamino)indazole-1-carboxylate
- 887594-17-4
- tert-Butyl 5-(cyanoamino)-1H-indazole-1-carboxylate
- FT-0732125
- tert-Butyl 5-cyanamido-1H-indazole-1-carboxylate
- DTXSID90697428
-
- MDL: MFCD06656764
- Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-5-4-10(15-8-14)6-9(11)7-16-17/h4-7,15H,1-3H3
- InChI Key: URIIETGOPOVJJM-UHFFFAOYSA-N
- SMILES: O(C(N1C2C=CC(=CC=2C=N1)NC#N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 258.112
- Monoisotopic Mass: 258.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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